Cas no 392303-28-5 ((2E)-N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-phenylprop-2-enamide)

• Product Name: (2E)-N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-phenylprop-2-enamide
• CAS No: 392303-28-5
• MF: C₁₈H₁₄FN₃OS₂
• MW: 371.451664447784
• CID: 6098371
• PubChem ID: 5782024
• Update Time: 2025-11-06

(2E)-N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-phenylprop-2-enamide
• 2-Propenamide, N-[5-[[(3-fluorophenyl)methyl]thio]-1,3,4-thiadiazol-2-yl]-3-phenyl-
• (2E)-N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-3-phenylprop-2-enamide
• 392303-28-5
• N-(5-((3-fluorobenzyl)thio)-1,3,4-thiadiazol-2-yl)cinnamamide
• (E)-N-[5-[(3-fluorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]-3-phenylprop-2-enamide
• F0417-1961
• AKOS024577418

• Inchi： 1S/C18H14FN3OS2/c19-15-8-4-7-14(11-15)12-24-18-22-21-17(25-18)20-16(23)10-9-13-5-2-1-3-6-13/h1-11H,12H2,(H,20,21,23)
• InChI Key： AJULIJDUXLAQSG-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC2=CC=CC(F)=C2)S1)(=O)C=CC1=CC=CC=C1

Computed Properties

• Exact Mass: 371.05623259g/mol
• Monoisotopic Mass: 371.05623259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• pka: 8.08±0.50(Predicted)

Additional information on (2E)-N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-phenylprop-2-enamide

Comprehensive Overview of (2E)-N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-phenylprop-2-enamide (CAS No. 392303-28-5)

The compound (2E)-N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-phenylprop-2-enamide, identified by its CAS number 392303-28-5, is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including a 1,3,4-thiadiazole core and a 3-fluorophenyl moiety, make it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in targeted therapy development.

In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized treatment. The (2E)-N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-phenylprop-2-enamide structure exhibits a conjugated system that enhances its electronic properties, which is critical for interactions with biological targets. This compound's sulfanyl linkage and fluorinated aromatic ring contribute to its metabolic stability, a key consideration in modern drug design.

The synthesis of CAS 392303-28-5 involves multi-step organic reactions, including thioether formation and amide coupling, which are widely discussed in academic literature. Its molecular weight and lipophilicity (LogP) values suggest favorable bioavailability, making it a subject of interest for pharmacokinetic studies. Notably, the presence of the fluorine atom enhances binding affinity through hydrogen-bond interactions, a strategy increasingly employed in fragment-based drug discovery.

Current research hotspots, such as AI-driven drug discovery and computational chemistry, have highlighted the importance of compounds like 392303-28-5. Molecular docking simulations reveal its potential to bind with protein targets involved in cell signaling pathways, addressing frequently searched queries about structure-activity relationships (SAR). The phenylprop-2-enamide segment, in particular, is analogous to known pharmacophores in FDA-approved drugs, sparking discussions in drug repurposing forums.

From an industrial perspective, 392303-28-5 is cataloged by major chemical suppliers as a research-grade material, emphasizing its role in high-throughput screening. Its spectral data (NMR, HPLC) are well-documented, facilitating quality control in GMP synthesis. Environmental and safety assessments indicate compliance with REACH regulations, a common concern among laboratory professionals searching for sustainable chemistry solutions.

In conclusion, (2E)-N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-phenylprop-2-enamide represents a compelling case study in contemporary pharmaceutical innovation. Its structural complexity and therapeutic potential resonate with trending topics like cancer immunotherapy and neurodegenerative disease research, ensuring its relevance in both academic and industrial settings. Future studies may explore its polypharmacology effects, a growing area in systems biology.